2-(4-Bromo-2-cyano-phenylamino)acetamide
Cat. No. B8655307
M. Wt: 254.08 g/mol
InChI Key: GWGRJDHQQVFIBP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08664233B2
Procedure details
16.3 g (81.5 mmol) 5-bromo-2-fluorobenzonitrile, 9.2 g (83.1 mmol) glycinamide hydrochloride and 23.6 g (170.8 mmol) K2CO3 were suspended in 40 ml DMSO and heated at 100° C. for 3 h. Having cooled down to room temperature, the solvent was concentrated and water was added. The resulting precipitate was sucked off and washed with water. 16.0 g (77%) 2-(4-bromo-2-cyano-phenylamino)acetamide was obtained. ESI-MS [m/z]: 254, 256 [M+H]+
Name
glycinamide hydrochloride
Quantity
9.2 g
Type
reactant
Reaction Step Two
Yield
77%
Identifiers
|
REACTION_CXSMILES
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[Br:1][C:2]1[CH:3]=[CH:4][C:5](F)=[C:6]([CH:9]=1)[C:7]#[N:8].Cl.[NH2:12][CH2:13][C:14]([NH2:16])=[O:15].C([O-])([O-])=O.[K+].[K+]>CS(C)=O>[Br:1][C:2]1[CH:3]=[CH:4][C:5]([NH:12][CH2:13][C:14]([NH2:16])=[O:15])=[C:6]([C:7]#[N:8])[CH:9]=1 |f:1.2,3.4.5|
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Inputs
Step One
|
Name
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|
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Quantity
|
16.3 g
|
|
Type
|
reactant
|
|
Smiles
|
BrC=1C=CC(=C(C#N)C1)F
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Step Two
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Name
|
glycinamide hydrochloride
|
|
Quantity
|
9.2 g
|
|
Type
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reactant
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Smiles
|
Cl.NCC(=O)N
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Step Three
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Name
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|
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Quantity
|
23.6 g
|
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Type
|
reactant
|
|
Smiles
|
C(=O)([O-])[O-].[K+].[K+]
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Step Four
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Name
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|
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Quantity
|
40 mL
|
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Type
|
solvent
|
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Smiles
|
CS(=O)C
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Conditions
Temperature
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Control Type
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UNSPECIFIED
|
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Setpoint
|
100 °C
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Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
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TEMPERATURE
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|
Details
|
Having cooled down to room temperature
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
the solvent was concentrated
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ADDITION
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Type
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ADDITION
|
|
Details
|
water was added
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WASH
|
Type
|
WASH
|
|
Details
|
washed with water
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
BrC1=CC(=C(C=C1)NCC(=O)N)C#N
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 16 g | |
| YIELD: PERCENTYIELD | 77% | |
| YIELD: CALCULATEDPERCENTYIELD | 77.3% |
Source
|
Source
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Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
